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Compound of Interest

Compound Name: Transketolase-IN-2

Cat. No.: B15610869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Transketolase (TKT) is a critical enzyme in the non-oxidative branch of the pentose phosphate

pathway (PPP). This pathway is essential for the production of precursors for nucleotide

synthesis and the generation of NADPH, which is vital for reductive biosynthesis and cellular

antioxidant defense.[1][2] Due to its key role in cellular metabolism, TKT is a potential

therapeutic target for various diseases, including cancer and infectious diseases.

Transketolase-IN-2 is a known inhibitor of transketolase and has shown potent herbicidal

activity.[3] These application notes provide a detailed protocol for determining the half-maximal

inhibitory concentration (IC50) of Transketolase-IN-2 against purified transketolase.

Data Presentation
Table 1: Comparative IC50 Values of Transketolase
Inhibitors
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Inhibitor Target Enzyme IC50 Value Reference

Transketolase-IN-2

Setaria viridis

Transketolase

(SvTKL)

0.11 mg/L [3]

N3'-pyridyl thiamine

(N3PT)
Human Transketolase 22 nM (Kd) [3]

Oxythiamine

diphosphate

ammonium

Transketolase (TK) Potent inhibitor [3]

Transketolase-IN-1

Digitaria sanguinalis

and Amaranthus

retroflexus TKL

>90% inhibition at 200

mg/L
[3]

Transketolase-IN-3

Digitaria sanguinalis

and Amaranthus

retroflexus TKL

Potent inhibitor [3]

Signaling Pathway
The pentose phosphate pathway is a metabolic pathway, not a classical signaling pathway. It

runs parallel to glycolysis and is crucial for generating essential biomolecules. Transketolase

catalyzes two key reversible reactions within the non-oxidative phase of this pathway.
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Oxidative Phase

Non-Oxidative Phase

Glucose-6-Phosphate Ribulose-5-Phosphate
2 NADP+ to 2 NADPH

Xylulose-5-Phosphate

Ribose-5-Phosphate Glyceraldehyde-3-Phosphate

Transketolase Sedoheptulose-7-Phosphate

Transketolase

Nucleotide_Synthesis
Precursor for

Erythrose-4-PhosphateTransaldolase

Fructose-6-Phosphate
Transaldolase

Glycolysis

F6P_2
Transketolase

Xylulose-5-Phosphate G3P_2
Transketolase
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Preparation

Assay Execution

Data Acquisition & Analysis

Prepare serial dilutions of Transketolase-IN-2

Add Transketolase-IN-2 dilutions to respective wells

Prepare reaction mixture (Buffer, TPP, CaCl2, NADH, auxiliary enzymes)

Add reaction mixture to 96-well plate

Prepare substrate solution (X5P and R5P)

Initiate reaction by adding substrate solution

Add purified Transketolase to all wells

Pre-incubate at 30°C for 10 minutes

Measure absorbance at 340 nm kinetically for 15-30 minutes

Calculate initial reaction velocities (V₀)

Plot % inhibition vs. log[Transketolase-IN-2]

Determine IC50 using non-linear regression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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